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Compound of Interest

Compound Name:
(Bromomethylene)dimethyliminium

bromide

Cat. No.: B1589413 Get Quote

Introduction: (Bromomethylene)dimethyliminium bromide, a member of the Vilsmeier

reagent family, is a highly reactive electrophilic salt.[1] Its significance in modern organic

synthesis stems from the potent electrophilicity of its iminium cation, [BrCH=N(CH₃)₂]⁺, which

renders it an effective agent for various chemical transformations, including the bromination of

alcohols and other nucleophilic substitutions.[1] However, the very reactivity that makes this

reagent valuable also necessitates stringent handling and storage procedures. This guide

provides a comprehensive framework for researchers, scientists, and drug development

professionals to use (Bromomethylene)dimethyliminium bromide safely and effectively,

ensuring both experimental integrity and personnel safety. The protocols herein are designed to

be self-validating by explaining the chemical principles that underpin each procedural step.

Reagent Profile and Physicochemical Properties
A thorough understanding of the reagent's fundamental properties is the first step toward safe

handling. The data below has been consolidated from various supplier and database sources.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1589413?utm_src=pdf-interest
https://www.benchchem.com/product/b1589413?utm_src=pdf-body
https://www.benchchem.com/product/b1589413
https://www.benchchem.com/product/b1589413
https://www.benchchem.com/product/b1589413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name
(Bromomethylene)dimethylimin

ium bromide
[2]

Synonyms
DIMETHYLBROMOMETHYLE

NEAMMONIUM BROMIDE
[3][4]

CAS Number 24774-61-6 [2][4][5]

Molecular Formula C₃H₇Br₂N [2][4]

Molecular Weight 216.90 g/mol [2][5]

Appearance Solid

Melting Point 148-153 °C (lit.) [4][6]

SMILES String [Br-].C[N+](C)=C\Br

Hazard Identification and Safety Precautions
(Bromomethylene)dimethyliminium bromide is a hazardous substance that poses multiple

risks upon exposure. Adherence to safety protocols is not merely recommended; it is

mandatory.
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Hazard Information Details Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [5]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaledH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[5]

Precautionary Codes

P261, P280, P301+P312,

P302+P352+P312,

P304+P340+P312,

P305+P351+P338

Hazard Class

Acute Toxicity 4 (Oral, Dermal,

Inhalation); Skin Irritant 2; Eye

Irritant 2

Required Personal Protective Equipment (PPE)
The causality for requiring specific PPE is directly linked to the reagent's hazard profile.

Eye Protection: Chemical safety goggles are mandatory. The reagent is a serious eye irritant

(H319), and direct contact can cause significant damage.

Hand Protection: Wear nitrile or neoprene gloves. The reagent is harmful in contact with skin

(H312) and causes skin irritation (H315). Always check the breakthrough time of the gloves

for the solvents being used in the procedure.

Respiratory Protection: All handling of the solid must be performed in a certified chemical

fume hood or a glovebox.[7] If there is any risk of aerosolization outside of these controls, a

NIOSH-approved N95 dust mask or a respirator with a particulate filter is required to mitigate

the risk of respiratory tract irritation (H335) and acute toxicity from inhalation (H332).

Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.
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Protocols for Safe Handling
The high electrophilicity of the iminium ion makes it extremely sensitive to moisture. This is the

central principle governing all handling procedures.

The Principle of an Inert Environment
The carbon-nitrogen double bond in the dimethyliminium cation is highly polarized, creating a

significantly electron-deficient carbon atom.[1] This site is exceptionally susceptible to

nucleophilic attack by atmospheric water. This hydrolysis reaction decomposes the reagent,

typically yielding dimethylformamide (DMF) and hydrogen bromide, which compromises

reagent activity and can lead to inconsistent experimental results. Therefore, all manipulations

must be performed under anhydrous conditions using an inert atmosphere (e.g., Argon or

Nitrogen). This is a standard precaution for highly reactive organometallic and iminium salt

reagents, such as Eschenmoser's salt.[8]

Step-by-Step Protocol for Weighing and Dispensing
This protocol is designed to prevent atmospheric exposure.

Preparation: Move the sealed reagent container from cold storage to a desiccator at room

temperature. Allow at least 60 minutes for the container to equilibrate. This crucial step

prevents atmospheric moisture from condensing on the cold container surface upon opening.

Inert Atmosphere Transfer: Transfer the equilibrated, sealed container into an inert

atmosphere glovebox.

Dispensing: Open the container inside the glovebox. Using a clean, dry, non-metallic (Teflon

or glass) spatula, promptly weigh the desired amount of the solid into a tared, oven-dried

glass vial or directly into the reaction vessel.

Sealing: Tightly seal the weighing vessel or reaction flask with a septum or ground glass

stopper before removing it from the glovebox. Secure the seal with paraffin film or a joint clip.

Reagent Storage: Immediately and tightly reseal the main reagent container. Purge the

headspace with inert gas if possible before closing. Return the container to its designated

cold storage location.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of (Bromomethylene)dimethyliminium bromide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1589413#handling-and-storage-
procedures-for-bromomethylene-dimethyliminium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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